Cas no 1339140-89-4 (1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride)

• Product Name: 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride
• CAS No: 1339140-89-4
• MDL: MFCD20295993
• CID: 4589340
• PubChem ID: 64341367
• Update Time: 2025-05-21

1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride

• MDL： MFCD20295993

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride

Comprehensive Overview of 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride (CAS No. 1339140-89-4)

1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride (CAS No. 1339140-89-4) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound belongs to the class of heterocyclic compounds, specifically pyrimidine derivatives, which are widely explored for their versatility in drug discovery and material science. Its unique structure, featuring a sulfonyl chloride group attached to a pyrimidine core, makes it a valuable intermediate for constructing more complex molecules.

The growing interest in 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride is driven by its role in the synthesis of biologically active compounds. Researchers are increasingly focusing on pyrimidine-based scaffolds due to their presence in nucleic acids and their potential in designing antiviral, anticancer, and anti-inflammatory agents. This compound’s sulfonyl chloride functionality allows for facile modifications, enabling the introduction of diverse substituents to tailor properties for specific applications.

In the context of green chemistry and sustainable synthesis, 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride has garnered attention for its potential in atom-efficient reactions. With the rise of environmentally friendly methodologies, chemists are exploring its use in catalytic processes and microwave-assisted synthesis, which reduce waste and energy consumption. These advancements align with the global push toward sustainable pharmaceutical manufacturing.

Another area of interest is the compound’s utility in peptide chemistry. The sulfonyl chloride group is a reactive handle for introducing sulfonamide linkages, which are prevalent in drug candidates and bioconjugates. This feature is particularly relevant in the development of targeted therapies and proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery.

From a structural perspective, the pyrimidine ring in 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride offers a rigid framework that can enhance molecular recognition in enzyme inhibition. This property is exploited in the design of kinase inhibitors and GPCR modulators, which are hot topics in precision medicine. The compound’s ability to serve as a versatile building block underscores its importance in medicinal chemistry.

In summary, 1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonyl chloride (CAS No. 1339140-89-4) is a multifaceted compound with broad applicability in pharmaceutical research, organic synthesis, and material science. Its relevance to drug development, sustainable chemistry, and bioconjugation makes it a subject of ongoing investigation. As the demand for innovative therapeutic agents grows, this compound is poised to play a pivotal role in advancing chemical biology and molecular design.